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Compound of Interest

Compound Name: Methyl 4-methyl-3-oxopentanoate

Cat. No.: B109357 Get Quote

An In-depth Technical Guide on the Physical Properties of Methyl 4-methyl-3-oxopentanoate

Introduction
Methyl 4-methyl-3-oxopentanoate, also known as Methyl isobutyrylacetate, is an organic

compound with the chemical formula C₇H₁₂O₃.[1] It is a methyl ester derivative of 4-methyl-3-

oxopentanoic acid.[2] This versatile β-keto ester serves as a crucial building block in organic

synthesis and finds applications in the pharmaceutical industry, notably in the synthesis of

cholesterol-lowering medications.[2] Its utility also extends to the production of fine chemicals,

fragrances, and flavorings.[2] From a biological perspective, it has been identified as an

inhibitor of active oxygen and reactive oxygen species production and has demonstrated

potential in inhibiting tumor cell proliferation. This guide provides a comprehensive overview of

its key physical properties, supported by detailed experimental protocols for their determination.

Core Physical Properties
The physical characteristics of Methyl 4-methyl-3-oxopentanoate are essential for its

handling, application in synthetic procedures, and for quality control purposes. These

properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₇H₁₂O₃ [1][3]

Molecular Weight 144.17 g/mol [1][2][3]

Appearance
Colorless to light yellow, clear

liquid
[2][4][5]

Melting Point -75 °C [2][3][4]

Boiling Point
185.8 °C at 760 mmHg 55-57

°C at 15 hPa
[2][3]

Density
1.013 g/cm³ at 20 °C ~0.993

g/cm³
[2][3][4]

Refractive Index
1.4265 1.4245 to 1.4295

(n20/D)
[2][4]

Flash Point 79 °C [3]

Water Solubility 43.6 g/L at 20 °C [6]

CAS Number 42558-54-3 [2][3][4]

Experimental Protocols
Accurate determination of physical properties is paramount in research and development. The

following sections detail the methodologies for measuring the key physical properties of Methyl
4-methyl-3-oxopentanoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate measurements, especially for compounds that may decompose at

atmospheric pressure, distillation under reduced pressure is often employed.

Workflow for Boiling Point Determination
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Apparatus Setup

Measurement Procedure

Result

Assemble distillation apparatus (round-bottom flask, distillation head with thermometer, condenser, receiving flask).

Place a sample of Methyl 4-methyl-3-oxopentanoate and a boiling chip in the flask.

Connect the apparatus to a vacuum source if performing vacuum distillation.

Begin heating the sample gently.

Record the temperature at which a steady stream of distillate is collected.

If under vacuum, record the pressure.

The recorded temperature is the boiling point at the recorded pressure.

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of a liquid sample.

Determination of Density
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Density, the mass per unit volume, is a fundamental physical property. The pycnometer method

is a precise technique for determining the density of liquids.

Workflow for Density Determination using a Pycnometer

Preparation

Measurement

Calculation

Clean and dry a pycnometer of a known volume.

Weigh the empty, dry pycnometer (m1).

Fill the pycnometer with Methyl 4-methyl-3-oxopentanoate.

Thermostat the pycnometer to a specific temperature (e.g., 20 °C).

Weigh the filled pycnometer (m2).

Calculate the mass of the liquid (m = m2 - m1).

Calculate density (ρ = m / V), where V is the pycnometer volume.

Click to download full resolution via product page
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Caption: Workflow for determining the density of a liquid using a pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify and assess the purity of

liquid samples. An Abbe refractometer is a common instrument for this measurement.

Workflow for Refractive Index Determination
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Instrument Setup

Measurement

Reading

Calibrate the Abbe refractometer using a standard of known refractive index.

Ensure the prism surfaces are clean and dry.

Set the temperature of the refractometer (e.g., 20 °C).

Apply a few drops of Methyl 4-methyl-3-oxopentanoate to the prism.

Close the prisms and allow the sample to reach thermal equilibrium.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

Read the refractive index value from the scale.

Click to download full resolution via product page

Caption: Workflow for determining the refractive index of a liquid using an Abbe refractometer.

Synthetic and Mechanistic Considerations
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While a detailed signaling pathway is not extensively documented, it is known that Methyl 4-
methyl-3-oxopentanoate can be synthesized through methods such as the esterification of 4-

methyl-3-oxopentanoic acid with methanol in the presence of an acid catalyst.[2] Its reactivity is

characterized by the presence of both an ester and a ketone functional group, making it

susceptible to reactions like oxidation, reduction, and nucleophilic substitution.[2]

The inhibitory effect of Methyl 4-methyl-3-oxopentanoate on reactive oxygen species may be

attributed to its ability to inhibit NADPH oxidase activity. Furthermore, its potential anti-cancer

activity might stem from the inhibition of tumor necrosis factor-alpha (TNFα) activation in

monocytes and macrophages, leading to a reduction in inflammatory responses. A simplified

logical diagram illustrating this proposed mechanism of action is provided below.

Logical Relationship for Proposed Biological Activity

Compound

Potential Mechanisms of Action

Biological Outcomes

Methyl 4-methyl-3-oxopentanoate

Inhibition of NADPH Oxidase Inhibition of TNFα Activation

Decreased Reactive Oxygen Species Reduced Inflammatory Response

Inhibition of Tumor Cell Proliferation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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